Cas no 2171856-30-5 (3-bromo-5-({(3-methylfuran-2-yl)methylsulfanyl}methyl)-1,2-oxazole)

• Product Name: 3-bromo-5-({(3-methylfuran-2-yl)methylsulfanyl}methyl)-1,2-oxazole
• CAS No: 2171856-30-5
• MF: C₁₀H₁₀BrNO₂S
• MW: 288.160900592804
• CID: 6484477
• PubChem ID: 165746208
• Update Time: 2025-05-20

3-bromo-5-({(3-methylfuran-2-yl)methylsulfanyl}methyl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-({(3-methylfuran-2-yl)methylsulfanyl}methyl)-1,2-oxazole
• EN300-1290823
• 2171856-30-5
• 3-bromo-5-({[(3-methylfuran-2-yl)methyl]sulfanyl}methyl)-1,2-oxazole

• Inchi： 1S/C10H10BrNO2S/c1-7-2-3-13-9(7)6-15-5-8-4-10(11)12-14-8/h2-4H,5-6H2,1H3
• InChI Key： DQSDIMQJHYXXAO-UHFFFAOYSA-N
• SMILES： BrC1C=C(CSCC2=C(C)C=CO2)ON=1

Computed Properties

• Exact Mass: 286.96156g/mol
• Monoisotopic Mass: 286.96156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.5Ų

Additional information on 3-bromo-5-({(3-methylfuran-2-yl)methylsulfanyl}methyl)-1,2-oxazole

3-Bromo-5-({(3-Methylfuran-2-yl)methylsulfanyl}methyl)-1,2-oxazole (CAS No. 2171856-30-5): An Overview

3-Bromo-5-({(3-methylfuran-2-yl)methylsulfanyl}methyl)-1,2-oxazole (CAS No. 2171856-30-5) is a unique and structurally complex compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its bromine substituent and the presence of a furan ring, exhibits a range of potential biological activities that make it a valuable subject for research and development.

The molecular structure of 3-bromo-5-({(3-methylfuran-2-yl)methylsulfanyl}methyl)-1,2-oxazole is composed of a 1,2-oxazole core, a bromine atom at the 3-position, and a sulfanyl-methyl group substituted with a 3-methylfuran ring. The combination of these functional groups imparts unique chemical and physical properties to the molecule, making it an interesting candidate for various applications.

Recent studies have explored the synthetic routes to produce 3-bromo-5-({(3-methylfuran-2-yl)methylsulfanyl}methyl)-1,2-oxazole. One notable method involves the reaction of 3-bromoacrolein with 3-methylfuran in the presence of a suitable catalyst. This approach has been optimized to achieve high yields and purity, facilitating its use in further research and development.

In the realm of medicinal chemistry, 3-bromo-5-({(3-methylfuran-2-yl)methylsulfanyl}methyl)-1,2-oxazole has shown promise as a potential therapeutic agent. Preliminary studies have indicated its activity against certain types of cancer cells, particularly those resistant to conventional treatments. The bromine substituent is believed to play a crucial role in enhancing the compound's biological activity by modulating its interaction with target proteins.

The presence of the furan ring in 3-bromo-5-({(3-methylfuran-2-yl)methylsulfanyl}methyl)-1,2-oxazole also contributes to its pharmacological profile. Furan-containing compounds are known for their diverse biological activities, including anti-inflammatory and antimicrobial properties. This structural feature may enhance the compound's ability to interact with multiple biological targets, potentially broadening its therapeutic applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-bromo-5-({(3-methylfuran-2-yl)methylsulfanyl}methyl)-1,2-oxazole in treating various diseases. Early results have been promising, with the compound demonstrating low toxicity and good bioavailability. These findings suggest that it may be a viable candidate for further clinical development.

In addition to its potential therapeutic applications, 3-bromo-5-({(3-methylfuran-2-y l)methy lsulfanyl}meth yl)-1 ,2 - oxazol e has also been studied for its use in chemical synthesis. Its unique structure makes it an excellent building block for constructing more complex molecules with tailored properties. Researchers have utilized this compound as an intermediate in the synthesis of novel compounds with potential applications in materials science and catalysis.

The environmental impact of 3-bromo - 5 - ({ ( 3 - methylfur an - 2 - yl ) methylsu lfan yl } meth yl ) - 1 , 2 - oxazol e is another area of interest. Studies have shown that it can be synthesized using environmentally friendly methods, reducing the ecological footprint associated with its production. This aspect is particularly important as the pharmaceutical industry increasingly focuses on sustainable practices.

In conclusion, 3-bromo - 5 - ({ ( 3 - methylfur an - 2 - yl ) methylsu lfan yl } meth yl ) - 1 , 2 - oxazol e (CAS No. 2171856 - 30 - 5) is a multifaceted compound with significant potential in various fields of chemistry and medicine. Its unique structure and promising biological activities make it an exciting subject for ongoing research and development. As more studies are conducted, it is likely that new applications and insights will emerge, further solidifying its importance in the scientific community.